Azinomycin A
Azinomycin A
Azinomycin A is a natural product found in Streptomyces griseofuscus with data available.
Brand Name:
Vulcanchem
CAS No.:
106486-77-5
VCID:
VC20810540
InChI:
InChI=1S/C30H33N3O10/c1-14-7-6-8-18-19(14)9-17(40-5)10-20(18)29(39)43-26(30(4)13-41-30)28(38)32-22(27(37)31-11-15(2)34)23-25(42-16(3)35)24(36)21-12-33(21)23/h6-10,21,24-26,36H,11-13H2,1-5H3,(H,31,37)(H,32,38)/b23-22+/t21-,24+,25+,26+,30-,33?/m0/s1
SMILES:
CC1=C2C=C(C=C(C2=CC=C1)C(=O)OC(C(=O)NC(=C3C(C(C4N3C4)O)OC(=O)C)C(=O)NCC(=O)C)C5(CO5)C)OC
Molecular Formula:
C30H33N3O10
Molecular Weight:
595.6 g/mol
Azinomycin A
CAS No.: 106486-77-5
Cat. No.: VC20810540
Molecular Formula: C30H33N3O10
Molecular Weight: 595.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Azinomycin A is a natural product found in Streptomyces griseofuscus with data available. |
|---|---|
| CAS No. | 106486-77-5 |
| Molecular Formula | C30H33N3O10 |
| Molecular Weight | 595.6 g/mol |
| IUPAC Name | [(1S)-2-[[(1E)-1-[(3R,4R,5S)-3-acetyloxy-4-hydroxy-1-azabicyclo[3.1.0]hexan-2-ylidene]-2-oxo-2-(2-oxopropylamino)ethyl]amino]-1-[(2S)-2-methyloxiran-2-yl]-2-oxoethyl] 3-methoxy-5-methylnaphthalene-1-carboxylate |
| Standard InChI | InChI=1S/C30H33N3O10/c1-14-7-6-8-18-19(14)9-17(40-5)10-20(18)29(39)43-26(30(4)13-41-30)28(38)32-22(27(37)31-11-15(2)34)23-25(42-16(3)35)24(36)21-12-33(21)23/h6-10,21,24-26,36H,11-13H2,1-5H3,(H,31,37)(H,32,38)/b23-22+/t21-,24+,25+,26+,30-,33?/m0/s1 |
| Standard InChI Key | PBRHVAKBKPQZAF-CMMHMAGGSA-N |
| Isomeric SMILES | CC1=C2C=C(C=C(C2=CC=C1)C(=O)O[C@H](C(=O)N/C(=C/3\[C@H]([C@@H]([C@H]4N3C4)O)OC(=O)C)/C(=O)NCC(=O)C)[C@@]5(CO5)C)OC |
| SMILES | CC1=C2C=C(C=C(C2=CC=C1)C(=O)OC(C(=O)NC(=C3C(C(C4N3C4)O)OC(=O)C)C(=O)NCC(=O)C)C5(CO5)C)OC |
| Canonical SMILES | CC1=C2C=C(C=C(C2=CC=C1)C(=O)OC(C(=O)NC(=C3C(C(C4N3C4)O)OC(=O)C)C(=O)NCC(=O)C)C5(CO5)C)OC |
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